![molecular formula C19H22FN5O3 B2873276 8-(2,6-Dimethyl-morpholin-4-yl)-7-(2-fluoro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione CAS No. 672934-94-0](/img/structure/B2873276.png)
8-(2,6-Dimethyl-morpholin-4-yl)-7-(2-fluoro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione
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Description
8-(2,6-Dimethyl-morpholin-4-yl)-7-(2-fluoro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione is a useful research compound. Its molecular formula is C19H22FN5O3 and its molecular weight is 387.415. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Crystallography
Research on similar compounds has focused on crystal structure analysis to understand the geometric and molecular configurations. For example, studies on compounds with morpholine and theophylline structures have elucidated typical geometries, including planarity of purine fused-ring systems, conformations of aminoalkyl side chains, and morpholine ring conformations. These studies help in understanding the molecular interactions and stability of such compounds (Karczmarzyk & Pawłowski, 1997).
Chemical Synthesis and Modifications
The synthesis of derivatives of morpholine-dione compounds and their reactions have been widely explored. For instance, the preparation of adducts with phosphorus pentafluoride and the synthesis of various derivatives highlight the chemical versatility and potential for creating new compounds with specific properties for targeted applications (Guzyr et al., 2013).
Pharmacological Applications
Several studies have explored the pharmacological activities of compounds with similar structures, including their potential as analgesic agents, their affinities for serotonin receptors, and their potential in treating neurodegenerative diseases. For example, compounds with morpholin-4-yl and purine-2,6-dione structures have shown significant analgesic and anti-inflammatory activities, making them candidates for further evaluation as pharmacological agents (Zygmunt et al., 2015).
Material Science and Organic Electronics
In the realm of materials science, derivatives of similar compounds have been investigated for their luminescent properties and applications in organic electronics, such as organic light-emitting diodes (OLEDs). The study of naphthalimide derivatives, for example, provides insights into the design of standard-red light-emitting materials for OLED applications, demonstrating the potential of these compounds in the development of advanced electronic devices (Luo et al., 2015).
Properties
IUPAC Name |
8-(2,6-dimethylmorpholin-4-yl)-7-[(2-fluorophenyl)methyl]-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN5O3/c1-11-8-24(9-12(2)28-11)18-21-16-15(17(26)22-19(27)23(16)3)25(18)10-13-6-4-5-7-14(13)20/h4-7,11-12H,8-10H2,1-3H3,(H,22,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIGIZLMUYAYFDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C2=NC3=C(N2CC4=CC=CC=C4F)C(=O)NC(=O)N3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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